
Introduction to a Keystone Chemical
Intermediate

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name: Methyl chloroasterrate

Cat. No.: B1246232 Get Quote

Methyl chloroacetate (MCA) is a bifunctional organic compound that holds a significant position

in the landscape of chemical synthesis.[1][2] With the chemical formula C₃H₅ClO₂, it is

classified as a chlorinated ester, combining the reactivity of both an ester and an alkyl halide.[1]

This unique structural feature makes it an exceptionally versatile and valuable building block, or

intermediate, in the synthesis of a wide array of more complex molecules.[1][3] For researchers

and professionals in drug development, agrochemicals, and specialty materials, a thorough

understanding of Methyl chloroacetate's properties, synthesis, and reactivity is fundamental. It

serves as a critical starting material for pharmaceuticals, including vitamins A and B6 and

sulfonamide drugs, as well as a variety of agrochemicals like insecticides and herbicides.[4][5]

[6] This guide offers a detailed examination of Methyl chloroacetate, from its core chemical

characteristics to its practical applications and safety protocols, providing the in-depth

knowledge required for its effective and safe utilization in a laboratory and industrial context.

Chemical Identity and Physicochemical Properties
A precise understanding of a reagent's identity and physical properties is the foundation of its

successful application in research and development. Methyl chloroacetate is a colorless liquid

characterized by a sweet, pungent odor.[2][7] Its key identifiers and properties are summarized

below for easy reference.
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Identifier/Property Value

IUPAC Name methyl 2-chloroacetate[7][8][9][10]

CAS Number 96-34-4[3][4][8][9]

Synonyms Chloroacetic acid methyl ester[4][11]

Molecular Formula C₃H₅ClO₂[1][9][10]

Molecular Weight 108.52 g/mol [1][4][9]

Appearance Colorless liquid[4][7]

Boiling Point 128-130 °C[2][4]

Melting Point -33 °C[4]

Density ~1.236 g/mL at 25 °C[4]

Flash Point 57 °C (closed cup)[12]

Solubility
Slightly soluble in water; miscible with alcohol &

ether[4][5][7]

Synthesis of Methyl Chloroacetate: Principles and
Protocols
The most prevalent method for synthesizing Methyl chloroacetate is the direct esterification of

chloroacetic acid with methanol.[13][14] This reaction is a reversible equilibrium process, and

industrial production strategies are designed to drive the reaction towards the product side,

typically by using an excess of one reactant or by removing a product as it forms.[15]

Causality in Synthesis: The Role of the Catalyst
Traditionally, a strong mineral acid like concentrated sulfuric acid is used as a catalyst.[13][15]

The catalyst's role is to protonate the carbonyl oxygen of the chloroacetic acid, thereby

increasing the electrophilicity of the carbonyl carbon and making it more susceptible to

nucleophilic attack by methanol. However, the use of sulfuric acid presents significant

challenges, including strong equipment corrosion and difficulties in separating the catalyst from

the product mixture.[16][17][18]
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To circumvent these issues, solid acid catalysts, such as cation exchange resins, have been

developed as a more benign alternative.[16][17][18] These resins provide an active site for the

reaction to occur without introducing a corrosive, liquid-phase catalyst, simplifying downstream

processing and reducing environmental impact.

Experimental Protocol: Laboratory-Scale Esterification
The following protocol details a typical laboratory procedure for the synthesis of Methyl

chloroacetate.

Materials:

Chloroacetic acid

Methanol

Concentrated Sulfuric Acid (or cation exchange resin)

Sodium Bicarbonate solution (5%, aqueous)

Anhydrous Magnesium Sulfate

Three-necked flask, reflux condenser, dropping funnel, distillation apparatus

Procedure:

Reaction Setup: Equip a three-necked flask with a reflux condenser and a dropping funnel.

Charging Reactants: Charge the flask with chloroacetic acid and methanol. A common molar

ratio is 1.4:1 (methanol to chloroacetic acid) to drive the equilibrium towards the ester.[16]

[17]

Catalyst Addition: Slowly add the acid catalyst (e.g., concentrated sulfuric acid) to the

mixture while stirring. If using a cation exchange resin, it should be added at a dosage of

approximately 3% by weight.[17][18]

Esterification: Heat the mixture to reflux (around 70-110 °C) and maintain for 2-4 hours.[14]

[17] The reaction progress can be monitored by techniques like gas chromatography (GC).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pubs.acs.org/doi/10.1021/acs.iecr.3c03807
https://pubs.acs.org/doi/abs/10.1021/acs.iecr.3c03807
https://acs.figshare.com/articles/journal_contribution/Reaction_Kinetics_of_the_Synthesis_of_Methyl_Chloroacetate_from_Chloroacetic_Acid_and_Methanol/25134424
https://pubs.acs.org/doi/10.1021/acs.iecr.3c03807
https://pubs.acs.org/doi/abs/10.1021/acs.iecr.3c03807
https://pubs.acs.org/doi/abs/10.1021/acs.iecr.3c03807
https://acs.figshare.com/articles/journal_contribution/Reaction_Kinetics_of_the_Synthesis_of_Methyl_Chloroacetate_from_Chloroacetic_Acid_and_Methanol/25134424
https://www.chemicalbook.com/synthesis/methyl-chloroacetate.htm
https://pubs.acs.org/doi/abs/10.1021/acs.iecr.3c03807
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work-up and Neutralization: After cooling, the mixture is transferred to a separatory funnel. It

is washed with water, followed by a 5% sodium bicarbonate solution to neutralize any

remaining acid, and then washed again with water.

Drying and Purification: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and then purified by distillation. The fraction collected at approximately 128-130 °C is

the pure Methyl chloroacetate.[2]

Synthesis and Purification Workflow
The overall process from raw materials to the purified product can be visualized as follows:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.nbinno.com/?news/RMY-methyl-chloroacetate-cas-96-34-4-premium-quality-manufacturer-producer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactant Preparation
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Nucleophilic Substitution (Sₙ2) Ester Hydrolysis Darzens Condensation

Methyl Chloroacetate
(Cl-CH₂-COOCH₃)

Nu-CH₂-COOCH₃

α-carbon attack

Cl-CH₂-COOH + CH₃OH

carbonyl attack

Glycidic Ester

Nucleophile (Nu⁻) H₂O (Acid/Base) Ketone/Aldehyde
+ Base

Click to download full resolution via product page

Caption: Core reaction pathways of Methyl chloroacetate.

Applications in Drug Development and
Agrochemicals
The true value of Methyl chloroacetate is realized in its application as a versatile intermediate.

Its ability to introduce the chloroacetyl group or serve as a two-carbon building block is crucial

in constructing the complex molecular architectures required for biologically active compounds.

[2][19]
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Application Area Specific Uses and Examples

Pharmaceuticals

A key starting material for the synthesis
of vitamins (e.g., Vitamin A, Vitamin B6),
sulfonamide drugs, and various Active
Pharmaceutical Ingredients (APIs). [4][5]
[6]Its reactivity is essential for building
complex therapeutic molecules. [2][19]

Agrochemicals

Serves as a fundamental building block for a

wide range of crop protection agents, including

insecticides (e.g., dimethoate, omethoate),

herbicides, and fungicides. [2][4][19]

Polymers & Materials

Used in the preparation of specialty monomers

and for the modification of polymer properties.

Also finds use in the production of adhesives

and coatings. [1]

| Organic Synthesis | Employed as a general solvent and a reagent for introducing chloroacetyl

groups into various organic molecules. [2][13]|

Safety, Handling, and Disposal
Methyl chloroacetate is a hazardous chemical that requires strict safety protocols. It is toxic,

corrosive, and flammable. [1][12][20]

Toxicity: The compound is toxic if inhaled, ingested, or absorbed through the skin.

[1]Exposure can cause severe irritation to the eyes, skin, and respiratory tract. [20]Inhalation

may lead to serious complications, including pulmonary edema. [20]* Flammability: It is a

flammable liquid with a flashpoint of approximately 57°C. [12]Vapors can form explosive

mixtures with air, so all ignition sources must be eliminated from the work area. [12]*

Reactivity Hazards: It reacts with strong bases, oxidizing agents, and reducing agents. [21]It

also hydrolyzes slowly in the presence of moisture. [1]
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Safety Parameter Guideline

GHS Hazard Class
Flammable Liquid (Class 3), Acute
Toxicity, Skin Corrosion/Irritation [4][22]

Personal Protective Equipment (PPE)

Chemical-resistant gloves, safety goggles or

face shield, lab coat, and respiratory protection

in poorly ventilated areas. [20]

Handling

Work in a well-ventilated chemical fume hood.

Avoid contact with skin, eyes, and clothing. [4]

[21]

Storage

Store in a cool, dry, well-ventilated area in

tightly closed containers, away from

incompatible materials and ignition sources.

[21]The storage area should be fireproof. [12]

| Spill & Disposal | Absorb spills with an inert material and collect for disposal. Dispose of

waste according to local, state, and federal regulations for hazardous materials. [1][12]|

Conclusion
Methyl chloroacetate is a cornerstone of modern organic synthesis, particularly within the

pharmaceutical and agrochemical industries. Its value is derived from its dual reactivity, which

provides a reliable and efficient means of constructing complex molecular frameworks. While

its hazardous nature demands careful and informed handling, a comprehensive understanding

of its properties, synthesis, and reaction mechanisms allows researchers and drug

development professionals to harness its full synthetic potential. As the demand for novel

therapeutics and more effective crop protection agents continues to grow, the importance of

fundamental intermediates like Methyl chloroacetate is set to endure. [1][5]
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[https://www.benchchem.com/product/b1246232#methyl-chloroasterrate-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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